Cas no 3878-07-7 (dibromo-1,2-thiazole-4-carbonitrile)

• Product Name: dibromo-1,2-thiazole-4-carbonitrile
• CAS No: 3878-07-7
• MF: C₄Br₂N₂S
• MW: 267.929197311401
• CID: 1491288
• PubChem ID: 11964133
• Update Time: 2025-10-22

dibromo-1,2-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3,5-dibromo-
• dibromo-1,2-thiazole-4-carbonitrile
• 3878-07-7
• SY388216
• MFCD24387092
• 3,5-Dibromoisothiazole-4-carbonitrile

• Inchi： 1S/C4Br2N2S/c5-3-2(1-7)4(6)9-8-3
• InChI Key： VTCXYDUMNATXHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=NS1)Br

Computed Properties

• Exact Mass: 265.8149
• Monoisotopic Mass: 265.81489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on dibromo-1,2-thiazole-4-carbonitrile

Recent Advances in the Study of Dibromo-1,2-thiazole-4-carbonitrile (CAS: 3878-07-7) in Chemical Biology and Pharmaceutical Research

Dibromo-1,2-thiazole-4-carbonitrile (CAS: 3878-07-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiazole core and bromo-substituents, has been explored for its potential as a building block in drug discovery, agrochemical development, and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer.

One of the most notable advancements in the study of dibromo-1,2-thiazole-4-carbonitrile is its application in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. These findings suggest that dibromo-1,2-thiazole-4-carbonitrile could serve as a promising scaffold for next-generation antimicrobial therapies.

In addition to its antimicrobial properties, dibromo-1,2-thiazole-4-carbonitrile has shown potential in oncology research. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, can selectively inhibit the proliferation of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. The study utilized high-throughput screening and molecular docking simulations to identify optimal modifications, paving the way for the design of more effective anticancer agents. These results underscore the compound's versatility and its potential to address unmet medical needs in cancer treatment.

The synthetic accessibility of dibromo-1,2-thiazole-4-carbonitrile has also been a focus of recent research. A 2024 paper in Organic Letters described a novel, scalable method for its synthesis using a one-pot bromination-cyclization strategy. This approach not only improves yield and purity but also reduces the environmental impact compared to traditional methods. Such advancements are critical for facilitating the large-scale production of this compound and its derivatives, enabling further exploration of its applications in drug discovery and beyond.

Looking ahead, the potential of dibromo-1,2-thiazole-4-carbonitrile extends beyond its current applications. Emerging studies are investigating its use in the development of fluorescent probes for bioimaging, as well as its incorporation into metal-organic frameworks (MOFs) for catalytic applications. These interdisciplinary efforts highlight the compound's broad utility and its role as a cornerstone in modern chemical biology research. As the field continues to evolve, dibromo-1,2-thiazole-4-carbonitrile is poised to remain a key player in the discovery of novel therapeutics and functional materials.